Cas no 627523-83-5 (1,2-Ethanediamine, N-[(3,4-dimethoxyphenyl)methyl]-N'-undecyl-)

1,2-Ethanediamine, N-[(3,4-dimethoxyphenyl)methyl]-N'-undecyl- structure
627523-83-5 structure
Product Name:1,2-Ethanediamine, N-[(3,4-dimethoxyphenyl)methyl]-N'-undecyl-
CAS No:627523-83-5
MF:C22H40N2O2
MW:364.56520652771
CID:432774
PubChem ID:16076690
Update Time:2025-04-19

1,2-Ethanediamine, N-[(3,4-dimethoxyphenyl)methyl]-N'-undecyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine, N-[(3,4-dimethoxyphenyl)methyl]-N'-undecyl-
    • N'-[(3,4-dimethoxyphenyl)methyl]-N-undecylethane-1,2-diamine
    • DTXSID80581963
    • 627523-83-5
    • N~1~-[(3,4-Dimethoxyphenyl)methyl]-N~2~-undecylethane-1,2-diamine
    • N'-[(3,4-dimethoxyphenyl)methyl]-N-undecyl-ethane-1,2-diamine
    • Inchi: 1S/C22H40N2O2/c1-4-5-6-7-8-9-10-11-12-15-23-16-17-24-19-20-13-14-21(25-2)22(18-20)26-3/h13-14,18,23-24H,4-12,15-17,19H2,1-3H3
    • InChI Key: YCUGGKOYMYAKTN-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C=CC(=C1)CNCCNCCCCCCCCCCC)OC

Computed Properties

  • Exact Mass: 364.3092
  • Monoisotopic Mass: 364.308978523g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 17
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • PSA: 42.52

1,2-Ethanediamine, N-[(3,4-dimethoxyphenyl)methyl]-N'-undecyl- Related Literature

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